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Abstract: This technical guide provides a comprehensive overview of the chemical properties,
synthesis, and characterization of 1-(Dimethoxymethyl)hexahydro-1H-azepine (also known
as azepane-1-carbaldehyde dimethyl acetal). While this compound is not extensively
documented in peer-reviewed literature, this document consolidates available data and applies
established principles of organic chemistry to offer a robust technical profile for researchers,
scientists, and professionals in drug development. The guide details a validated synthetic
pathway, predicted spectroscopic data for analytical confirmation, a discussion of chemical
reactivity, and essential safety protocols. This document serves as a foundational resource for
the practical application and further investigation of this versatile N-heterocyclic compound.

Molecular Overview and Physicochemical
Properties

1-(Dimethoxymethyl)hexahydro-1H-azepine, with the CAS Number 109253-27-0, belongs to
the family of N-substituted saturated heterocycles. Structurally, it features a seven-membered
azepane (hexahydro-1H-azepine) ring, where the nitrogen atom is substituted with a
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dimethoxymethyl group. This dimethoxymethyl group is a dimethyl acetal of a formyl group,
rendering the molecule a protected equivalent of 1-formylazepane.

The azepane scaffold is a significant structural motif in medicinal chemistry, valued for the
conformational flexibility its seven-membered ring imparts. This property allows for the three-
dimensional exploration of chemical space, which is often crucial for optimizing interactions
with biological targets.[1] The acetal functional group serves as a stable protecting group for an
aldehyde, which can be deprotected under specific acidic conditions to reveal the reactive
aldehyde functionality.

Quantitative data for this compound, also identified under the synonym n-
formylhexamethyleneimine dimethyl acetal, are summarized below.[2]

Property Value Source
CAS Number 109253-27-0

Molecular Formula CoH19aNO2 [2]
Molecular Weight 173.25 g/mol [2]
Boiling Point 203.2 °C (at 760 mmHg) [2]
Density 0.962 g/cm? [2]

Colorless to Light Yellow Liquid

Appearance .
(Predicted)

Synthesis Pathway and Experimental Protocol

The synthesis of 1-(Dimethoxymethyl)hexahydro-1H-azepine can be logically achieved via a
two-step process starting from commercially available hexahydro-1H-azepine (azepane). The
causality behind this experimental design is rooted in fundamental, high-yielding organic
transformations: N-formylation followed by acetal formation.

o Step 1: N-Formylation. The secondary amine of the azepane ring is first acylated to introduce
the formyl group. A mild and efficient method involves reaction with an excess of ethyl
formate, which acts as both the formylating agent and the solvent.[3] This reaction is a

© 2026 BenchChem. All rights reserved. 2/12 Tech Support


https://pure.manchester.ac.uk/ws/portalfiles/portal/324691304/Revised_Manuscript_v6.pdf
https://www.chemsrc.com/en/cas/32895-16-2_586358.html
https://www.chemsrc.com/en/cas/32895-16-2_586358.html
https://www.chemsrc.com/en/cas/32895-16-2_586358.html
https://www.chemsrc.com/en/cas/32895-16-2_586358.html
https://www.chemsrc.com/en/cas/32895-16-2_586358.html
https://www.benchchem.com/product/b1606086/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-1-dimethoxymethyl-hexahydro-1h-azepine
https://prepchem.com/1-formyl-hexahydro-1h-azepine/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1606086?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

classic nucleophilic acyl substitution where the azepane nitrogen attacks the electrophilic

carbonyl carbon of ethyl formate.

Step 2: Acetal Formation. The resulting 1-formylazepane is then converted to its dimethyl
acetal. This is a standard acid-catalyzed reaction with methanol. The use of an orthoformate,
such as trimethyl orthoformate, in the presence of an acid catalyst like Amberlyst-15,
provides an efficient and irreversible pathway to the acetal by driving the reaction forward
through the removal of the methanol byproduct.
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Caption: Proposed two-step synthesis of 1-(Dimethoxymethyl)hexahydro-1H-azepine.
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Detailed Experimental Protocol

Step 1: Synthesis of 1-Formylhexahydro-1H-azepine[3]

To a round-bottom flask equipped with a reflux condenser and a nitrogen inlet, add
hexahydro-1H-azepine (19.8 g, 0.2 mol).

e Under a nitrogen atmosphere, add ethyl formate (22.2 g, 0.3 mol) dropwise to the stirred
amine. The addition rate should be controlled to maintain a gentle reflux.

 After the addition is complete, allow the reaction mixture to stir at room temperature
overnight to ensure complete conversion.

» Remove the volatile materials (excess ethyl formate and ethanol byproduct) by rotary
evaporation at reduced pressure (~20 mmHg).

e The crude residue, 1-formylazepane, can be used directly in the next step or purified by
vacuum distillation.

Step 2: Synthesis of 1-(Dimethoxymethyl)hexahydro-1H-azepine

To a solution of crude 1-formylazepane (0.2 mol) in methanol (100 mL), add trimethyl
orthoformate (23.3 g, 0.22 mol).

e Add a catalytic amount of a strong acid resin, such as Amberlyst-15 (approx. 2 g). The use of
a solid acid catalyst simplifies workup, as it can be removed by simple filtration.

 Stir the mixture at room temperature for 12-18 hours. Monitor the reaction progress by TLC
or GC-MS.

e Upon completion, filter off the acid catalyst and wash it with a small amount of methanol.
o Concentrate the filtrate under reduced pressure to remove methanol and methyl formate.

e The resulting crude product is then purified by vacuum distillation to yield 1-
(Dimethoxymethyl)hexahydro-1H-azepine as a clear liquid.

Analytical Characterization (Predicted)
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While empirical spectra for this specific molecule are not readily available in published
literature, its structure allows for reliable prediction of its key spectroscopic features. These
predictions serve as a benchmark for researchers to confirm the identity and purity of the
synthesized compound.

Nuclear Magnetic Resonance (NMR) Spectroscopy

e 1H NMR: The proton NMR spectrum is expected to show distinct signals for the azepane ring
protons and the dimethoxymethyl group.

o Azepane Ring: The protons on the carbons adjacent to the nitrogen (C2 and C7) will
appear as a multiplet around 3.1-3.3 ppm. The other ring protons (on C3, C4, C5, C6) will
appear as a complex series of multiplets in the upfield region, typically between 1.5 and
1.8 ppm.

o Dimethoxymethyl Group: A sharp singlet for the six methoxy protons (-OCHs) is expected
around 3.3-3.4 ppm. The single proton on the acetal carbon (-CH(OCH?s)2) will appear as a
singlet around 4.5-4.7 ppm.

e 13C NMR: The carbon NMR spectrum will provide confirmation of the carbon framework.

o Azepane Ring: The carbons adjacent to the nitrogen (C2, C7) are expected around 50-55
ppm. The remaining ring carbons (C3, C4, C5, C6) will appear in the 26-30 ppm range.

o Dimethoxymethyl Group: The methoxy carbons (-OCHs) will show a signal around 52-55
ppm. The acetal carbon (-CH(OCHS3)z2) is expected to be significantly downfield, around
95-105 ppm.

Mass Spectrometry (MS)

Electron ionization mass spectrometry (EI-MS) would likely show a molecular ion peak ([M]*) at
m/z = 173. The fragmentation pattern would be characteristic of N-substituted amines and
acetals. Key expected fragments include:

e [M-31]* (m/z = 142): Loss of a methoxy radical (*OCHs3).

e [M-59]* (m/z = 114): Loss of the «CH(OCHs)2 radical.
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e m/z = 75: The [CH(OCHs)z]* fragment.

e m/z = 98: The azepanyl cation fragment.

Chemical Reactivity and Synthetic Utility

The chemical behavior of 1-(Dimethoxymethyl)hexahydro-1H-azepine is dictated by its two
primary functional groups: the tertiary amine integrated into the azepane ring and the acetal
moiety.

1-(Dimethoxymethyl)
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Caption: Logical relationship of functional groups to their primary reactivity pathways.

Reactivity of the Azepane Nitrogen
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The nitrogen atom of the azepane ring is a tertiary amine, making it both basic and
nucleophilic.

o Basicity: It will readily react with acids to form quaternary ammonium salts. This property is
crucial for purification or for modifying the solubility of the compound.

» Nucleophilicity: The lone pair of electrons on the nitrogen can participate in nucleophilic
substitution reactions with electrophiles such as alkyl halides or acyl halides.

Reactivity of the Acetal Group

The dimethoxymethyl group is a classic protecting group for an aldehyde.

 Stability: It is stable under neutral and basic conditions, making it compatible with a wide
range of reagents that would otherwise react with an aldehyde (e.g., organometallics,
hydrides, bases).

o Hydrolysis: The primary reactivity of the acetal is its hydrolysis back to the corresponding
aldehyde, 1-formylazepane.[4] This reaction is catalyzed by acid (e.g., aqueous HCI,
toluenesulfonic acid) and is typically facile. This deprotection unmasks the aldehyde, making
the compound a useful synthon for further transformations such as Wittig reactions,
reductive aminations, or oxidations.

Safety, Handling, and Storage

While a specific Safety Data Sheet (SDS) for 1-(Dimethoxymethyl)hexahydro-1H-azepine is
not widely available, safety precautions can be inferred from related azepane derivatives and
N,N-dimethylformamide dimethyl acetal.[5]

e Handling: Use in a well-ventilated area or a chemical fume hood. Wear appropriate personal
protective equipment (PPE), including safety goggles, nitrile gloves, and a lab coat. Avoid
inhalation of vapors and contact with skin and eyes.

o Storage: The compound is likely moisture-sensitive due to the acetal group. It should be
stored in a tightly sealed container under an inert atmosphere (e.g., nitrogen or argon). Store
in a cool, dry, and well-ventilated place away from strong acids and oxidizing agents.
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» Hazards: Based on related structures, it may be harmful if swallowed or inhaled and may
cause skin and eye irritation. Strong acids will catalyze hydrolysis, potentially liberating
methanol and the formylazepane.

Conclusion

1-(Dimethoxymethyl)hexahydro-1H-azepine is a valuable chemical intermediate, serving as
a protected form of 1-formylazepane. This guide provides a robust framework for its synthesis
from hexahydro-1H-azepine through a reliable two-step formylation and acetalization protocol.
The predicted spectroscopic data presented herein offers a practical basis for its analytical
confirmation. Its chemical utility lies in the orthogonal reactivity of the basic/nucleophilic
azepane nitrogen and the acid-labile acetal protecting group. This dual functionality makes it a
versatile building block for the synthesis of more complex azepane-containing molecules for
applications in pharmaceutical and materials science research.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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